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Abstract
Bis(dimethylamino-2-propoxy)copper(II), with the chemical formula Cu(C₅H₁₂NO)₂, is a

coordination complex that has garnered attention primarily in the field of materials science. This

technical guide provides a comprehensive review of the existing literature on this compound,

focusing on its chemical and physical properties, synthesis, characterization, and applications.

Notably, it is extensively utilized as a precursor in Atomic Layer Deposition (ALD) and Chemical

Vapor Deposition (CVD) for creating thin films of copper and its oxides. While the biological

activity of many copper complexes is a burgeoning field of research, this specific compound,

Bis(dimethylamino-2-propoxy)copper(II), has not been extensively studied for its therapeutic

potential. This guide will summarize the available data, present detailed experimental protocols

for its use in thin-film deposition, and identify gaps in the current knowledge, particularly

concerning its biological properties.

Introduction
Bis(dimethylamino-2-propoxy)copper(II), also known as Cu(dmap)₂, is a dark purple

crystalline solid.[1] The copper atom is in the +2 oxidation state, coordinated by two

deprotonated 1-dimethylamino-2-propanol ligands.[1] Its primary application lies in the

fabrication of copper-containing thin films, which are crucial components in various electronic
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and catalytic systems.[2][3] The volatility and thermal stability of Cu(dmap)₂ make it a suitable

precursor for gas-phase deposition techniques.[3]

Chemical and Physical Properties
A summary of the known chemical and physical properties of Bis(dimethylamino-2-
propoxy)copper(II) is presented in Table 1. The compound is sensitive to air and moisture,

necessitating handling and storage in an inert atmosphere.[1]

Property Value Reference

Molecular Formula C₁₀H₂₄CuN₂O₂ [1][4]

Molecular Weight 267.86 g/mol [1][4]

CAS Number 185827-91-2 [1]

Appearance Dark purple crystals [1][5]

Melting Point 126-131 °C [5]

Purity 97%+ [6][7]

Decomposition Temperature 185-188 °C [3]

Sublimation Temperature 90 °C at 0.05 Torr [3]

Synthesis and Structural Characterization
Detailed information regarding the synthesis and crystal structure of Bis(dimethylamino-2-
propoxy)copper(II) is not readily available in the public domain. While it is commercially

available from various suppliers, the proprietary synthesis methods are not disclosed. Similarly,

a definitive single-crystal X-ray diffraction study providing precise bond lengths and angles for

this specific complex has not been identified in the reviewed literature.

Spectroscopic and Magnetic Properties
Comprehensive spectroscopic and magnetic characterization data for Bis(dimethylamino-2-
propoxy)copper(II) are scarce in the literature. While general spectroscopic techniques are

undoubtedly used for quality control during its commercial production, detailed studies on its
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electronic structure and magnetic behavior have not been published. For context, other

copper(II) complexes are often characterized by techniques such as UV-Vis and EPR

spectroscopy to probe the d-d transitions and the paramagnetic nature of the Cu(II) ion.[8]

Magnetic susceptibility measurements on similar binuclear copper(II) complexes have revealed

both ferromagnetic and antiferromagnetic interactions, depending on the bridging ligands and

the Cu-Cu distance.[9]

Applications in Materials Science
The most well-documented application of Bis(dimethylamino-2-propoxy)copper(II) is as a

precursor for the deposition of copper-containing thin films via ALD and CVD.[1][3]

Atomic Layer Deposition (ALD)
Bis(dimethylamino-2-propoxy)copper(II) has been successfully used as a precursor for the

ALD of copper(I) oxide (Cu₂O) thin films.[2][10] The process typically uses water vapor as the

co-reactant.[2][10]

A typical ALD process for depositing Cu₂O films using Cu(dmap)₂ and water is outlined below.

The parameters can be adjusted based on the specific reactor configuration and desired film

properties.[2]
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Parameter Value Reference

Precursor
Bis(dimethylamino-2-

propoxy)copper(II)
[2]

Co-reactant Water (H₂O) [2]

Precursor Temperature 100 °C [2]

Deposition Temperature 110-175 °C [2][10]

Cu(dmap)₂ Pulse Time 1 s [2]

Cu(dmap)₂ Purge Time 30 s [2]

H₂O Pulse Time 1 s [2]

H₂O Purge Time 30 s [2]

Growth Rate 0.12 ± 0.02 Å/cycle [2][10]

The resulting films are initially Cu₂O but can oxidize to copper(II) oxide (CuO) upon exposure to

air.[2] X-ray Photoelectron Spectroscopy (XPS) confirms the presence of Cu(I) in the as-

deposited films.[2]
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Caption: A typical workflow for the Atomic Layer Deposition of Cu₂O.

Chemical Vapor Deposition (CVD)
Bis(dimethylamino-2-propoxy)copper(II) is also utilized as a precursor in CVD processes for

the preparation of Cu, Cu₂O, or copper sulfide (Cu₂S) films for electronic applications.[1][3] The

deposition temperatures for these applications typically range from 135 to 170 °C.[3]

Catalytic Applications
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The literature suggests that Bis(dimethylamino-2-propoxy)copper(II) is used as a catalyst in

organic synthesis, particularly in cross-coupling reactions and polymerization processes.[1]

However, specific examples and detailed experimental protocols for these catalytic applications

are not readily available in peer-reviewed publications. The catalytic activity of copper

complexes is a broad area of research, with applications in reactions such as allylic oxidations

and catechol oxidations.[11][12]

Biological Activity and Drug Development Potential
There is a significant lack of information in the scientific literature regarding the biological

activity, cytotoxicity, or any potential applications in drug development for Bis(dimethylamino-
2-propoxy)copper(II).

However, the broader class of copper complexes has attracted considerable interest for its

therapeutic potential.[13][14] Copper is an essential trace element in biological systems, and its

complexes have been investigated for a range of bioactivities, including:

Antimicrobial Activity: Many copper complexes exhibit potent antibacterial and antifungal

properties.[14][15][16][17][18] The proposed mechanisms often involve the disruption of

microbial cell membranes, generation of reactive oxygen species (ROS), and interference

with essential enzymes.[17]

Anticancer Activity: Certain copper complexes have demonstrated significant cytotoxicity

against various cancer cell lines.[14][19][20] Their mechanisms of action can include the

induction of apoptosis, inhibition of angiogenesis, and interaction with DNA.[19]

Given the established biological activities of other copper complexes, the study of

Bis(dimethylamino-2-propoxy)copper(II) in a biological context represents a potential area

for future research. It is crucial to note that any extrapolation of the biological activity of other

copper complexes to this specific compound would be purely speculative without experimental

evidence.
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Bis(dimethylamino-2-propoxy)copper(II)
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Caption: Potential avenues for future biological research on this compound.

Conclusion and Future Outlook
Bis(dimethylamino-2-propoxy)copper(II) is a valuable precursor in materials science, with

well-documented applications in the atomic layer and chemical vapor deposition of copper-

containing thin films. Its chemical and physical properties make it suitable for these gas-phase

deposition techniques. However, there are significant gaps in the publicly available scientific

literature concerning its synthesis, detailed structural and spectroscopic characterization, and

catalytic applications in organic synthesis.

Most notably, the biological activity and potential for drug development of Bis(dimethylamino-
2-propoxy)copper(II) remain unexplored. While the broader class of copper complexes shows

promise in medicine, dedicated studies are required to ascertain if this particular compound

possesses any therapeutic properties. Future research should aim to address these knowledge

gaps, which could potentially unlock new applications for this versatile copper complex beyond

its current use in materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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